Cas no 109356-09-4 (2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane)

2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane structure
109356-09-4 structure
Product Name:2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane
CAS No:109356-09-4
MF:C19H44N8
MW:384.606263160706
CID:1192052
PubChem ID:15861141
Update Time:2025-04-20

2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane Chemical and Physical Properties

Names and Identifiers

    • 2,5,9,12,16,19,23,26-octazaspiro[13.13]heptacosane
    • 2,5,9,12,16,19,23,26-Octaazaspiro[13.13]heptacosane
    • DTXSID10578947
    • 109356-09-4
    • Inchi: 1S/C19H44N8/c1-3-20-7-11-24-15-19(16-25-12-8-21-4-1)17-26-13-9-22-5-2-6-23-10-14-27-18-19/h20-27H,1-18H2
    • InChI Key: VBYBLNVYWLNCBW-UHFFFAOYSA-N
    • SMILES: N1CCNCCCNCCNCC2(CNCCNCCCNCCNC2)C1

Computed Properties

  • Exact Mass: 384.36932
  • Monoisotopic Mass: 384.36889344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 96.24
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